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An In-depth Technical Guide to the Experimental Determination of the Sodium-22 Half-Life

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and methodologies

for the experimental determination of the half-life of Sodium-22 (²²Na). It is designed for

professionals in research, science, and drug development who utilize ²²Na as a calibration

source or in experimental studies. The guide details the theoretical background of ²²Na decay,

outlines two primary experimental protocols, and discusses the necessary data analysis and

uncertainty considerations.

Introduction to Sodium-22
Sodium-22 is a synthetic radioisotope of sodium with a relatively long half-life of approximately

2.6 years.[1][2] It decays to a stable isotope of Neon (²²Ne) through two primary mechanisms:

positron emission and electron capture.[3] This decay process is accompanied by the emission

of distinct gamma rays, making ²²Na a valuable tool in various scientific and medical fields. Its

applications include the calibration and quality control of Positron Emission Tomography (PET)

scanners, its use as a positron source in Positron Annihilation Spectroscopy (PAS) for materials

science, and in fundamental physics research.[3][4][5] An accurate determination of its half-life

is crucial for these applications, ensuring the reliability of experimental results and the proper

calibration of sensitive detection equipment.
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Theoretical Background
The Law of Radioactive Decay
The process of radioactive decay is governed by a first-order rate law, which states that the

rate of decay of a radioactive sample is directly proportional to the number of radioactive nuclei

present. This relationship is described by the exponential decay formula:

N(t) = N₀e⁻ˡᵗ

where:

N(t) is the number of radioactive nuclei at time t.

N₀ is the initial number of radioactive nuclei at t = 0.

λ is the decay constant, which is characteristic of the specific radionuclide.

The half-life (T₁/₂) is defined as the time required for half of the radioactive nuclei in a sample to

decay. It is inversely related to the decay constant:

T₁/₂ = ln(2) / λ ≈ 0.693 / λ

Experimentally, the activity A(t) of the sample, which is the number of decays per unit time, is

measured. Since activity is proportional to the number of nuclei (A = λN), the decay of activity

follows the same exponential law:

A(t) = A₀e⁻ˡᵗ

By measuring the activity of a ²²Na source at different points in time, the decay constant and

thus the half-life can be determined.

The Decay Scheme of Sodium-22
Sodium-22 decays to stable Neon-22 with a half-life of 2.6019 years.[3][4] The decay proceeds

primarily through two modes:

Positron Emission (β⁺ decay): In approximately 90.3% of decays, a proton in the ²²Na

nucleus is converted into a neutron, emitting a positron (e⁺) and an electron neutrino (νₑ).[6]
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This process leads to an excited state of Neon-22 (²²Ne*). The emitted positron subsequently

annihilates with an electron from the surrounding material, producing two 511 keV gamma

photons that are emitted in opposite directions (180° apart) to conserve momentum.[7][8]

Electron Capture (EC): In about 9.6% of decays, the nucleus captures an orbital electron,

converting a proton into a neutron and emitting an electron neutrino.[6] This also leads to the

same excited state of ²²Ne*.

In over 99.9% of all decays, the resulting ²²Ne nucleus is in an excited state at 1274.5 keV.[6][9]

It rapidly de-excites to the ground state by emitting a 1274.5 keV gamma photon.[7] Therefore,

the decay of a single ²²Na nucleus (via positron emission) results in a cascade of three gamma

rays: one at 1274.5 keV and two at 511 keV.

Sodium-22 (²²Na)

Neon-22 (²²Ne) Annihilation

²²Na (T₁/₂ = 2.602 y)

²²Ne* (1274.5 keV)

 β⁺ (90.3%)
 e⁺ + νₑ
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 νₑ

e⁺

²²Ne (Ground State)

 γ (1274.5 keV)
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e⁻

Click to download full resolution via product page

Caption: Decay scheme of Sodium-22 to Neon-22.
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Experimental Methodologies
The half-life of ²²Na can be determined by tracking its activity over an extended period. The

long half-life necessitates a stable experimental setup and meticulous data collection over

several months or years.

Method 1: Gamma-Ray Spectroscopy with a Single
Detector
This method involves measuring the gamma-ray spectrum of a ²²Na source periodically and

observing the decrease in the count rate of a characteristic photopeak.

Experimental Protocol:

Apparatus Setup:

Source: A sealed, long-lived ²²Na source with a known initial activity (typically ~1 µCi).

Detector: A high-purity germanium (HPGe) detector for high-energy resolution or a Sodium

Iodide (NaI(Tl)) scintillation detector.[10]

Shielding: A lead castle or shield to minimize background radiation.

Electronics: A preamplifier, spectroscopy amplifier, and a Multi-Channel Analyzer (MCA).

Geometry: The source-detector geometry must be fixed and reproducible for every

measurement to ensure consistent detection efficiency.

Energy Calibration:

Calibrate the spectrometer using standard sources with well-known gamma-ray energies

(e.g., ⁶⁰Co, ¹³⁷Cs) to establish a relationship between channel number and energy.

Verify the calibration by identifying the 511 keV and 1274.5 keV peaks from the ²²Na

source.[10]

Data Acquisition:
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Place the ²²Na source in the fixed position.

Acquire a gamma-ray spectrum for a predetermined live time (e.g., 1-2 hours). The live

time must be long enough to obtain good counting statistics in the photopeaks of interest.

Record the start time, date, and duration of the measurement.

Repeat the measurement at regular intervals (e.g., monthly) for a duration spanning a

significant fraction of the half-life (e.g., 2-3 years).

Data Extraction:

For each spectrum, determine the net area (total counts minus background) of the 1274.5

keV photopeak. This peak is often preferred over the 511 keV peak as it is less

susceptible to background from other positron-emitting sources.

Calculate the count rate (Net Area / Live Time) for each measurement.

Experimental Setup

Signal Processing
Measurement Workflow

²²Na Source

HPGe or NaI(Tl)
Detector

Lead Shielding

Amplifier Multi-Channel
Analyzer (MCA) Computer Acquire Spectrum

(Fixed Time) Record Time & Date
Calculate Net

Peak Area

Repeat Monthly
for 2-3 Years

Next Measurement

Click to download full resolution via product page

Caption: Workflow for half-life determination using single detector gamma spectroscopy.

Method 2: Gamma-Gamma Coincidence Counting
This is a more sophisticated technique that significantly reduces background counts by

detecting the two 511 keV annihilation photons, which are emitted simultaneously.[11] A true

coincidence event is only registered when both detectors fire within a very short time window.

Experimental Protocol:
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Apparatus Setup:

Source: A point-like ²²Na source.

Detectors: Two identical NaI(Tl) or Bismuth Germanate (BGO) scintillation detectors

positioned 180° apart with the source placed at the center.[10][11]

Electronics: Two sets of preamplifiers and amplifiers, two Single-Channel Analyzers

(SCAs), a Time-to-Amplitude Converter (TAC) or a coincidence logic unit, and a

counter/scaler.[9]

Detector and Electronics Setup:

Adjust the gain of each detector system so that the 511 keV photopeak is at the same

position in their respective spectra.

Set the window of each SCA to bracket the 511 keV photopeak. The SCA will generate a

logic pulse only for events within this energy window.

Feed the logic pulses from both SCAs into the coincidence unit. Set the resolving time of

the coincidence unit (typically a few hundred nanoseconds). This is the maximum time

difference between the arrival of two pulses for them to be considered coincident.

Data Acquisition:

Measure the coincidence count rate (C) for a fixed period.

Record the start time, date, and duration.

As with the single detector method, repeat the measurements at regular intervals over a

long period.
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Caption: Experimental workflow for the gamma-gamma coincidence counting method.

Data Analysis and Half-Life Calculation
Corrections: Before analysis, the raw count rates must be corrected for background radiation

and detector dead time. In the coincidence method, a correction for accidental (random)

coincidences should also be made.
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Decay Curve Plotting: Plot the corrected count rate, A(t), as a function of elapsed time, t.

Linearization: To facilitate fitting, the exponential decay equation can be linearized by taking

the natural logarithm:

ln[A(t)] = ln(A₀) - λt

A plot of ln[A(t)] versus t should yield a straight line with a slope of -λ.

Least-Squares Fitting: Perform a weighted linear least-squares fit to the linearized data to

determine the best estimate for the slope, and thus the decay constant λ.[12] Alternatively, a

non-linear least-squares fit can be applied directly to the exponential function A(t) = A₀e⁻ˡᵗ.

Half-Life Calculation: Calculate the half-life and its uncertainty from the decay constant:

T₁/₂ = ln(2) / λ

Uncertainty Analysis: The total uncertainty in the final half-life value must be carefully

evaluated. It includes:

Statistical Uncertainty: Arising from the random nature of radioactive decay (Poisson

statistics).

Systematic Uncertainty: Potential sources include instabilities in the electronics, variations

in the measurement geometry, and inaccuracies in timing.[13] A thorough uncertainty

budget is essential for a reliable result.

Data Presentation
Quantitative data related to ²²Na and its half-life measurement should be presented clearly.

Table 1: Nuclear Properties of Sodium-22
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Property Value Reference

Half-Life (T₁/₂) 2.6019 (22) years [4][5]

Decay Modes β⁺ (90.30%), EC (9.64%) [6]

Q-value 2843.02 (21) keV [6]

Gamma Energy 1 511.0 keV (Annihilation) [2]

Gamma Intensity 1 ~180% [2]

Gamma Energy 2 1274.5 keV [4][7]

Gamma Intensity 2 99.94% [6]

Max. β⁺ Energy 546.44 keV [6]

Table 2: Comparison of Published Half-Life Values for Sodium-22

Half-Life (years) Uncertainty (years)
Measurement
Method

Reference

2.6019 0.0019 Not Specified [4]

2.6029 0.0008 Not Specified [6]

2.6018 0.0022 Not Specified [5]

2.602 - Not Specified [1]

Conclusion
The experimental determination of the half-life of Sodium-22 is a long-term endeavor that

requires high-precision measurements and careful data analysis. Both single-detector gamma

spectroscopy and gamma-gamma coincidence counting are viable methods, with the latter

offering superior background rejection. A stable experimental setup, consistent measurement

geometry, and a comprehensive analysis of uncertainties are paramount to achieving an

accurate and reliable result. The value obtained is critical for the numerous applications of ²²Na

in science, medicine, and industry, underpinning the accuracy of calibrations and the validity of

research findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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